Cas no 343867-99-2 (6-(hydroxyimino)methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

6-(Hydroxyimino)methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile is a heterocyclic compound featuring a pyridine core functionalized with a hydroxyiminomethyl group at the 6-position and a cyano substituent at the 3-position. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for constructing complex molecular frameworks. The presence of both oxime and nitrile functionalities enhances its utility in nucleophilic and cyclization reactions. Its stability under standard conditions and compatibility with diverse synthetic protocols make it a valuable reagent for researchers developing bioactive compounds. The compound’s well-defined reactivity profile facilitates precise modifications in target-oriented synthesis.

6-(hydroxyimino)methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile structure

343867-99-2 structure

Product Name:6-(hydroxyimino)methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

CAS No:343867-99-2

MF:C₇H₅N₃O₂

MW:163.133500814438

CID:5730190

Update Time:2025-11-02

6-(hydroxyimino)methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarbonitrile, 1,2-dihydro-6-[(hydroxyimino)methyl]-2-oxo-
- 6-(hydroxyimino)methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
- Inchi： 1S/C7H5N3O2/c8-3-5-1-2-6(4-9-12)10-7(5)11/h1-2,4,12H,(H,10,11)
- InChI Key： SFVUUPUJNRMWJC-UHFFFAOYSA-N
- SMILES： C1(=O)NC(C=NO)=CC=C1C#N

Experimental Properties

Density: 1.38±0.1 g/cm3(Predicted)
Boiling Point: 388.3±42.0 °C(Predicted)
pka: 6.43±0.10(Predicted)

6-(hydroxyimino)methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	H955313-5mg	6-[(hydroxyimino)methyl]-2-oxo-1,2-dihydropyridine-3-carbonitrile	343867-99-2	5mg	$ 70.00	2022-06-04
TRC	H955313-10mg	6-[(hydroxyimino)methyl]-2-oxo-1,2-dihydropyridine-3-carbonitrile	343867-99-2	10mg	$ 95.00	2022-06-04
TRC	H955313-50mg	6-[(hydroxyimino)methyl]-2-oxo-1,2-dihydropyridine-3-carbonitrile	343867-99-2	50mg	$ 365.00	2022-06-04